Cas no 151733-96-9 (ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate)

Ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with notable applications in pharmaceutical and agrochemical research. Its key structural features include a difluoromethyl group at the 5-position and an ethyl ester at the 4-position, offering versatility as a synthetic intermediate. The difluoromethyl moiety enhances metabolic stability and bioavailability, making it valuable for drug discovery. The ester group provides reactivity for further functionalization, enabling the synthesis of diverse analogs. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and crop protection agents. Its well-defined purity and stability under standard conditions ensure reliable performance in experimental workflows.

ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate structure

151733-96-9 structure

Product Name:ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate

CAS No:151733-96-9

MF:C₇H₈F₂N₂O₂

MW:190.147428512573

MDL:MFCD11045582

CID:3797435

PubChem ID:16726262

Update Time:2025-10-28

ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 3-(difluoromethyl)-, ethyl ester
- ETHYL 3-(DIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLATE
- Ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
- 5-Difluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- SCHEMBL18586420
- Z1101451158
- BGA73396
- SY187934
- ethyl 3-difluoromethylpyrazole-4-carboxylate
- 3-(Difluoromethyl)-1h-pyrazole-4-carboxylic acid, ethyl ester
- AKOS012538057
- 151733-96-9
- MFCD11045582
- WS-02666
- EN300-69760
- ethyl5-(difluoromethyl)-1H-pyrazole-4-carboxylate
- D96360
- 3-difluoromethyl-1H-pyrazole-4-carboxylic acid ethyl ester
- DB-182836
- SCHEMBL622895
- 841-668-0
- ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate
- MDL： MFCD11045582
- Inchi： 1S/C7H8F2N2O2/c1-2-13-7(12)4-3-10-11-5(4)6(8)9/h3,6H,2H2,1H3,(H,10,11)
- InChI Key： XTHPZTBDQIWSFA-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)C=NN1)F

Computed Properties

Exact Mass: 190.05538383g/mol
Monoisotopic Mass: 190.05538383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55Å²

ethyl 5-(difluoromethyl)-1H-pyrazole-4-carboxylate Pricemore >>

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